Cas no 50594-78-0 (5-Fluoro-2-nitrobenzonitrile)

• Product Name: 5-Fluoro-2-nitrobenzonitrile
• CAS No: 50594-78-0
• MF: C₇H₃FN₂O₂
• MW: 166.10932469368
• MDL: MFCD01632196
• CID: 381593
• PubChem ID: 3756467
• Update Time: 2025-04-19

5-Fluoro-2-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-nitrobenzonitrile
• Benzonitrile,5-fluoro-2-nitro-
• Benzonitrile, 5-fluoro-2-nitro-
• 5-Fluoro-2-nitro-benzonitrile
• 5-fluoro-2-nitrobenzenecarbonitrile
• PubChem4591
• 2-Cyano-4-fluoronitrobenzene
• 4-fluoro-2-cyanonitrobenzene
• 3-cyano-4-nitrofluorobenzene
• KSC497O3T
• 4-fluoro-1-nitro-2-cyanobenzene
• VCEQYKYTIDJWTD-UHFFFAOYSA-N
• WT476
• WT406
• 2-nitro-5-fluorobenzenecarbonitrile
• AKOS006344173
• J-517523
• DTXSID90395992
• SCHEMBL589140
• AB09452
• BP-10480
• SY103978
• 50594-78-0
• DS-12621
• CL8227
• A7502
• EN300-114570
• FT-0651215
• AMY3039
• 3',5'-Dichloro-2'-hydroxypropiophenone
• CS-W016064
• MFCD01632196
• AC-26135
• STL555781
• BBL101984

• MDL： MFCD01632196
• Inchi： 1S/C7H3FN2O2/c8-6-1-2-7(10(11)12)5(3-6)4-9/h1-3H
• InChI Key： VCEQYKYTIDJWTD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C#N)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 166.01800
• Monoisotopic Mass: 166.01785550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 69.6

Experimental Properties

• Melting Point: 84-88°C
• PSA: 69.61000
• LogP: 2.12878

5-Fluoro-2-nitrobenzonitrile Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazardous Material transportation number：UN 3439
• Hazard Category Code： 20/21/22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：Ⅲ
• Safety Term：26-36/37/39
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides